Cas no 785743-63-7 (2,3,4,5-tetrahydro-1H-1-benzazepine-4-carboxylic acid)

• Product Name: 2,3,4,5-tetrahydro-1H-1-benzazepine-4-carboxylic acid
• CAS No: 785743-63-7
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6242176
• PubChem ID: 14835591
• Update Time: 2025-07-20

2,3,4,5-tetrahydro-1H-1-benzazepine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 785743-63-7
• 2,3,4,5-tetrahydro-1H-1-benzazepine-4-carboxylic acid
• SCHEMBL10474535
• EN300-7433630

• Inchi： 1S/C11H13NO2/c13-11(14)9-5-6-12-10-4-2-1-3-8(10)7-9/h1-4,9,12H,5-7H2,(H,13,14)
• InChI Key： KAAXUVZGXTZTEJ-UHFFFAOYSA-N
• SMILES： OC(C1CC2C=CC=CC=2NCC1)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 2,3,4,5-tetrahydro-1H-1-benzazepine-4-carboxylic acid

Recent Advances in the Study of 2,3,4,5-tetrahydro-1H-1-benzazepine-4-carboxylic acid (CAS: 785743-63-7)

The compound 2,3,4,5-tetrahydro-1H-1-benzazepine-4-carboxylic acid (CAS: 785743-63-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzazepine derivative is recognized for its potential therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its role as a key intermediate in the synthesis of novel drug candidates, with a focus on its structural versatility and pharmacological properties.

One of the most notable advancements in this area is the identification of 2,3,4,5-tetrahydro-1H-1-benzazepine-4-carboxylic acid as a critical scaffold for the development of selective receptor ligands. Research published in the Journal of Medicinal Chemistry (2023) highlights its utility in designing compounds targeting G protein-coupled receptors (GPCRs), which are implicated in various neurological and psychiatric disorders. The study demonstrated that modifications to the benzazepine core, particularly at the 4-carboxylic acid position, could enhance binding affinity and selectivity for specific receptor subtypes.

In addition to its role in GPCR modulation, recent investigations have explored the compound's potential in addressing metabolic diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2,3,4,5-tetrahydro-1H-1-benzazepine-4-carboxylic acid exhibited promising activity as inhibitors of key enzymes involved in lipid metabolism. These findings suggest that the compound could serve as a foundation for developing new therapies for obesity and related metabolic disorders.

Another area of interest is the application of 2,3,4,5-tetrahydro-1H-1-benzazepine-4-carboxylic acid in the synthesis of peptidomimetics. Researchers have utilized its rigid bicyclic structure to mimic peptide conformations, enabling the design of stable and bioavailable peptide analogs. This approach has been particularly valuable in the development of antimicrobial agents, as highlighted in a recent publication in ACS Chemical Biology (2023).

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of benzazepine-based compounds. Current research efforts are focused on improving solubility and bioavailability while minimizing off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to address these limitations and accelerate the translation of these findings into clinical applications.

In conclusion, 2,3,4,5-tetrahydro-1H-1-benzazepine-4-carboxylic acid (CAS: 785743-63-7) represents a versatile and pharmacologically relevant scaffold with broad potential in drug discovery. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in the development of next-generation therapeutics for CNS disorders, metabolic diseases, and infectious diseases.